4-[(2-ethoxy-4-{(Z)-[(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid

• Molecular Formula: C24H26N2O5S
• Molecular Weight: 454.5 g/mol
• IUPAC Name: 4-[[2-ethoxy-4-[(Z)-(3-ethyl-2-ethylimino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy]methyl]benzoic acid
• InChI: InChI=1S/C24H26N2O5S/c1-4-25-24-26(5-2)22(27)21(32-24)14-17-9-12-19(20(13-17)30-6-3)31-15-16-7-10-18(11-8-16)23(28)29/h7-14H,4-6,15H2,1-3H3,(H,28,29)/b21-14-,25-24?
• InChI Key: UTXHFRZRQNEYJG-NGZUUMTHSA-N
• Isomeric SMILES: CCN=C1N(C(=O)/C(=C/C2=CC(=C(C=C2)OCC3=CC=C(C=C3)C(=O)O)OCC)/S1)CC
• SMILES: CCN=C1N(C(=O)C(=CC2=CC(=C(C=C2)OCC3=CC=C(C=C3)C(=O)O)OCC)S1)CC

Description

4-[(2-ethoxy-4-{(Z)-[(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as ETB or Ethyl 4-[(2-ethoxy-4-{(Z)-[(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoate.

Mechanism of Action

The mechanism of action of ETB involves the inhibition of the activity of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins. Prostaglandins are known to play a key role in the development of inflammation and pain. By inhibiting the activity of COX-2, ETB reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
Several studies have demonstrated the biochemical and physiological effects of ETB. The compound has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α), which are known to play a key role in the development of inflammation. ETB has also been found to induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting their growth and proliferation.

Advantages and Limitations for Lab Experiments

The advantages of using ETB in lab experiments include its ability to target specific cells and tissues, its anti-inflammatory and anti-cancer properties, and its potential use in drug delivery systems. However, the limitations of using ETB in lab experiments include its relatively high cost and the need for specialized equipment and expertise for its synthesis.

Future Directions

There are several future directions for the research on ETB. These include:
1. Investigating the potential use of ETB in the treatment of other inflammatory conditions, such as arthritis and asthma.
2. Studying the potential use of ETB in the treatment of bacterial infections.
3. Developing new drug delivery systems based on ETB.
4. Investigating the potential use of ETB in the treatment of other types of cancer.
5. Studying the potential use of ETB in combination with other drugs for the treatment of various diseases.
Conclusion:
In conclusion, 4-[(2-ethoxy-4-{(Z)-[(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound has been found to exhibit significant anti-inflammatory, anti-cancer, and anti-bacterial properties, and has the potential to be used in drug delivery systems. Further research is needed to fully understand the potential applications of ETB in various fields of scientific research.

Synthesis Methods

The synthesis method of ETB involves a multi-step process that includes the reaction of 4-bromomethylbenzoic acid with 2-ethoxyphenol in the presence of a base, followed by the reaction of the resulting compound with 2-ethyl-4-oxo-3-thiazolidinecarboxylic acid ethyl ester. The final product is obtained by the hydrolysis of the ethyl ester group.

Scientific Research Applications

ETB has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant anti-inflammatory, anti-cancer, and anti-bacterial properties. The compound has also been investigated for its potential use in drug delivery systems, as it has the ability to target specific cells and tissues.